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4-Pyridinecarboxylic acid, 2-iodo-,
Compound Name:

hydrazide
CAS No.: 29247-87-8
Cat. No.: B1213282

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 2-halo-

isonicotinohydrazides, a class of compounds with significant potential in the development of

novel antimicrobial agents. As derivatives of the frontline antituberculosis drug isoniazid, these

molecules offer a promising scaffold for modification to enhance efficacy and overcome

resistance. This document delves into the synthesis, comparative biological activity, and the

nuanced effects of halogen substitution on the isonicotinohydrazide core, supported by

experimental data and protocols.

Introduction: The Legacy of Isoniazid and the
Promise of Halogenation

Isonicotinic acid hydrazide, universally known as isoniazid, has been a cornerstone of

tuberculosis therapy for decades. Its mechanism of action, which involves the inhibition of

mycolic acid synthesis, is highly specific to mycobacteria. However, the emergence of drug-
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resistant strains necessitates the development of new derivatives that can bypass these
resistance mechanisms.

The modification of the isoniazid scaffold is a well-established strategy in medicinal chemistry.
Among the various possible modifications, halogenation of the pyridine ring at the 2-position
presents a compelling avenue for investigation. Halogen atoms can significantly alter the
physicochemical properties of a molecule, including its lipophilicity, electronic distribution, and
metabolic stability. These changes, in turn, can profoundly influence the compound's
pharmacokinetic and pharmacodynamic profile, potentially leading to enhanced antimicrobial
activity. This guide provides a comparative overview of 2-fluoro-, 2-chloro-, and 2-bromo-
isonicotinohydrazides, exploring the subtle yet critical differences that arise from the choice of
halogen.

Synthesis of 2-Halo-Isonicotinohydrazides: A Step-
by-Step Approach

The synthesis of 2-halo-isonicotinohydrazides is typically achieved through a two-step process:
the formation of a 2-halo-isonicotinic acid derivative (ester or acyl chloride), followed by
hydrazinolysis.

General Synthetic Workflow

The overall synthetic strategy can be visualized as follows:
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Step 1: Intermediate Formation

2-Halo-Isonicotinic Acid
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Step 2: Hydrazinolysis
Y Y P Y y

[Ethyl 2-Ha|o-|sonicotinatej [Z-Halo-lsonicotinoyl Chloride) Hydrazine Hydrate (NH2NH2-H20)

Hydrazinolysis Hydrazinolysis

| -
l@ 2-Halo-Isonicotinohydrazide
>

Click to download full resolution via product page
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structure-activity-relationship-of-2-halo-isonicotinohydrazides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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